Cas no 874122-68-6 (4-(difluoromethoxy)-N-{2-oxo-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethyl}benzamide)

• Product Name: 4-(difluoromethoxy)-N-{2-oxo-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethyl}benzamide
• CAS No: 874122-68-6
• MF: C₂₂H₂₃F₂N₃O₅S
• MW: 479.496931314468
• CID: 5923642
• PubChem ID: 16264772
• Update Time: 2025-06-23

4-(difluoromethoxy)-N-{2-oxo-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethoxy)-N-[2-oxo-2-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]ethyl]benzamide
• EN300-26598564
• 874122-68-6
• AKOS001174090
• 4-(difluoromethoxy)-N-{2-oxo-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethyl}benzamide

• Inchi： 1S/C22H23F2N3O5S/c23-22(24)32-19-8-6-18(7-9-19)21(29)25-16-20(28)26-11-13-27(14-12-26)33(30,31)15-10-17-4-2-1-3-5-17/h1-10,15,22H,11-14,16H2,(H,25,29)/b15-10+
• InChI Key： AKXDQWKILLRICO-XNTDXEJSSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCN(C(CNC(C2C=CC(=CC=2)OC(F)F)=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 479.13264834g/mol
• Monoisotopic Mass: 479.13264834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 104Ų

Additional information on 4-(difluoromethoxy)-N-{2-oxo-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethyl}benzamide

Comprehensive Overview of 4-(difluoromethoxy)-N-{2-oxo-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethyl}benzamide (CAS No. 874122-68-6)

The compound 4-(difluoromethoxy)-N-{2-oxo-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethyl}benzamide, identified by its CAS No. 874122-68-6, is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure features a difluoromethoxy group, a benzamide core, and a piperazine moiety linked via a sulfonyl bridge, making it a subject of interest for drug discovery and medicinal chemistry. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors due to its unique pharmacophore.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and targeted therapy. This compound’s structural attributes align with trends in kinase inhibition and GPCR modulation, areas frequently searched in academic and industrial databases. Its sulfonamide and amide functionalities are particularly noteworthy, as these groups are often associated with enhanced binding affinity and metabolic stability in drug candidates.

The synthesis of 4-(difluoromethoxy)-N-{2-oxo-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethyl}benzamide involves multi-step organic reactions, including sulfonylation and amide coupling, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring its suitability for further in vitro and in vivo studies. These methods are frequently queried by researchers seeking reliable protocols for compound validation.

From a therapeutic perspective, this compound’s difluoromethoxy group is a strategic modification often employed to improve lipophilicity and bioavailability, addressing common challenges in drug development. Its potential applications span anti-inflammatory, anticancer, and neuroprotective research, topics that dominate scientific literature and patent filings. The integration of computational chemistry tools, such as molecular docking, further accelerates its exploration by predicting interactions with biological targets.

As the scientific community prioritizes structure-activity relationship (SAR) studies, 4-(difluoromethoxy)-N-{2-oxo-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethyl}benzamide offers a versatile scaffold for derivatization. Its piperazine ring, a common motif in FDA-approved drugs, underscores its relevance in designing next-generation therapeutics. Researchers frequently search for piperazine derivatives and sulfonamide-based drugs, reflecting the compound’s alignment with current investigative trends.

In conclusion, CAS No. 874122-68-6 represents a promising candidate for advancing drug discovery efforts, combining structural ingenuity with functional versatility. Its study contributes to broader discussions on molecular optimization and therapeutic innovation, answering key questions posed by academia and industry alike. Future research may focus on its mechanistic pathways and clinical potential, solidifying its role in modern pharmacology.